4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine

• IUPAC Name: [3-(4-fluorophenyl)sulfonylimidazolidin-1-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C14H18FN3O4S/c15-12-1-3-13(4-2-12)23(20,21)18-6-5-17(11-18)14(19)16-7-9-22-10-8-16/h1-4H,5-11H2
• InChI Key: MRAPPAVYGALTBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CN1C(=O)N2CCOCC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H18FN3O4S
• Molecular Weight: 343.38 g/mol

Description

4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a morpholine-based compound that has been synthesized through a number of methods and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It may also induce apoptosis in cancer cells and reduce the production of inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. It has also been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine in lab experiments is its potential as a potent anticancer and anti-inflammatory agent. Its ability to inhibit cancer cell growth and reduce inflammation makes it a promising candidate for further study. However, one limitation is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine. One area of research is to further explore its potential as an anticancer and anti-inflammatory agent. This may involve studying its mechanism of action in more detail and optimizing its chemical structure to improve its efficacy and reduce toxicity. Another area of research is to explore its potential use as an antifungal and antibacterial agent. This may involve studying its activity against different types of fungi and bacteria and optimizing its chemical structure for improved efficacy. Overall, 4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine is a promising compound for scientific research with a wide range of potential applications.

Scientific Research Applications

4-({3-[(4-fluorophenyl)sulfonyl]imidazolidin-1-yl}carbonyl)morpholine has been studied for its potential applications in scientific research. One area of research is its use as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Another area of research is its potential use as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce inflammation in animal models.